Cas no 20577-64-4 (Methyl 5-methyl-2,4-dioxohexanoate)

• Product Name: Methyl 5-methyl-2,4-dioxohexanoate
• CAS No: 20577-64-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1036090
• PubChem ID: 12150600
• Update Time: 2025-06-11

Methyl 5-methyl-2,4-dioxohexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-2,4-dioxohexanoate
• AK114331
• CTK0J0263
• KB-257555
• methyl 2,4-dioxo-5-methylhexenoate
• SBB026105
• STK353032
• VS-09089
• Methyl5-methyl-2,4-dioxohexanoate
• DTXSID30478617
• BBL029038
• AKOS005168398
• DB-109449
• G30286
• CS-0217006
• Hexanoic acid, 5-methyl-2,4-dioxo-, methyl ester
• EN300-65761
• MFCD00817560
• SCHEMBL6690622
• methyl 5-methyl-2,4-dioxo-hexanoate
• 20577-64-4

• MDL： MFCD00817560
• Inchi： 1S/C8H12O4/c1-5(2)6(9)4-7(10)8(11)12-3/h5H,4H2,1-3H3
• InChI Key： ISJSONREVGCKRE-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)=O)C(C)C

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 5-methyl-2,4-dioxohexanoate

Methyl 5-methyl-2,4-dioxohexanoate (CAS No. 20577-64-4): A Comprehensive Overview

Methyl 5-methyl-2,4-dioxohexanoate (CAS No. 20577-64-4) is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The compound's molecular structure, characterized by a carboxylate group and a ketone moiety, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further investigation in drug development.

The chemical formula of Methyl 5-methyl-2,4-dioxohexanoate is C₈H₁₂O₄, reflecting its composition of eight carbon atoms, twelve hydrogen atoms, and four oxygen atoms. The presence of two oxygen atoms in the form of a ketone group and a carboxylate group contributes to its reactivity and functionality. This reactivity has been explored in recent studies, particularly in the context of enzymatic catalysis and metabolic pathways.

In recent years, researchers have been increasingly interested in the applications of Methyl 5-methyl-2,4-dioxohexanoate in the synthesis of bioactive molecules. Its structural framework allows for modifications that can lead to the development of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound can serve as substrates or inhibitors for various enzymes involved in metabolic processes. This has opened up new avenues for therapeutic intervention in conditions such as diabetes and obesity.

The compound's role as an intermediate in organic synthesis is also noteworthy. Chemists have utilized Methyl 5-methyl-2,4-dioxohexanoate to construct more complex molecules through various reactions such as condensation, esterification, and hydrolysis. These reactions are fundamental to the synthesis of polymers, fragrances, and other industrial chemicals. The ability to manipulate its structure makes it a valuable tool in the chemist's arsenal.

From a biochemical perspective, Methyl 5-methyl-2,4-dioxohexanoate has been studied for its potential impact on cellular processes. Research indicates that it can interact with specific enzymes and receptors, influencing pathways that are crucial for maintaining homeostasis. For example, studies have suggested that it may modulate the activity of lipases and proteases, which are enzymes essential for lipid and protein metabolism. Such interactions could have implications for the treatment of metabolic disorders.

The synthesis of Methyl 5-methyl-2,4-dioxohexanoate itself is an intriguing process that involves multiple steps. Traditional methods often rely on condensation reactions between acetylacetone and appropriate alkyl halides or alcohols. However, advances in green chemistry have led to the development of more sustainable synthetic routes. These methods often employ biocatalysts or microwave-assisted reactions to improve yield and reduce waste. Such innovations align with the broader goal of making chemical production more environmentally friendly.

In conclusion, Methyl 5-methyl-2,4-dioxohexanoate (CAS No. 20577-64-4) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse applications, from industrial chemical synthesis to biological research. As our understanding of its properties continues to grow, so too will its utility in addressing complex scientific challenges.